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RCM-1 Profile and Mechanism of Action

RCM-1 (Robert Costa Memorial drug-1) is a small molecule inhibitor identified for its potent and specific

activity against the FOXM1 transcription factor [1] [2] [3].

e Primary Target: Forkhead box M1 (FOXML1) [2] [3].
¢ Mechanism: It blocks the nuclear localization of FOXM1, induces its ubiquitination, and promotes its

degradation by proteasomes [1] [2].
¢ Additional Effects: Research also indicates that RCM-1 decreases protein levels and nuclear
localization of B-catenin and inhibits the protein-protein interaction between B-catenin and FOXM1 [1]

[3].

The diagram below illustrates the proposed signaling pathway and mechanism of action for RCM-1 based

on the gathered research.
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Experimental Evidence for RCM-1

The anti-tumor activity of RCM-1 has been demonstrated in both in vitro (lab-based) and in vivo (animal

model) experiments. The table below summarizes key experimental findings from the literature.
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Experiment . B

Cell Lines | Models Used Key Findings Reference
Type
Cell Rd76-9 (rhabdomyosarcoma), Dose-dependent inhibition of [1]

Proliferation

Colony
Formation

Animal Models

Mechanism
Confirmation

B16-F10 (melanoma), H2122
(lung adenocarcinoma)

Various tumor cell lines

Mouse models of
rhabdomyosarcoma, melanoma,
and human lung
adenocarcinoma

Cultured tumor cells and animal
models

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

tumor cell proliferation; increased
cell cycle duration.

Reduced the formation and growth
of tumor cell colonies.

Inhibition of tumor growth;
decreased FOXML1 protein in
tumors; reduced tumor cell
proliferation and increased
apoptosis.

Decreased nuclear -catenin and
inhibited B-catenin/FOXM1
interaction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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